Cas no 650572-33-1 (N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide)

• Product Name: N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide
• CAS No: 650572-33-1
• MF: C₁₆H₁₁BrN₄O₅
• MW: 419.186342477798
• MDL: MFCD00955517
• CID: 5234939
• Update Time: 2026-03-08

N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide

• MDL： MFCD00955517
• Inchi： 1S/C16H11BrN4O5/c17-9-1-6-13-12(7-9)15(16(23)18-13)20-19-14(22)8-26-11-4-2-10(3-5-11)21(24)25/h1-7H,8H2,(H,19,22)(H,18,20,23)
• InChI Key： OZYKFBZATWZRDF-UHFFFAOYSA-N
• SMILES： C(NNC1=C2C(=NC1=O)C=CC(Br)=C2)(=O)COC1=CC=C([N+]([O-])=O)C=C1

Additional information on N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide

N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide (CAS No. 650572-33-1): A Comprehensive Overview

N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide (CAS No. 650572-33-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a member of the hydrazide class of compounds and is characterized by the presence of a brominated indole moiety and a nitrophenyl group. These functional groups contribute to its diverse range of biological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide consists of an indole ring substituted with a bromine atom at the 5-position and an oxo group at the 2-position. The hydrazide moiety is attached to this indole core through an acetohydrazide linkage, which is further substituted with a 4-nitrophenyl group. This intricate structure imparts the compound with several key properties, including high reactivity and the ability to form stable complexes with various metal ions.

Recent studies have highlighted the potential of N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide in various biological systems. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Furthermore, N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide has been investigated for its antimicrobial properties. Research has demonstrated that it possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a promising candidate for developing new antibiotics.

In addition to its antitumor and antimicrobial activities, N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide has shown potential as an anti-inflammatory agent. Studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable target for the development of new treatments for inflammatory diseases.

The synthesis of N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide involves several steps, starting with the preparation of the brominated indole derivative. This intermediate is then reacted with 4-nitrophenol to form the corresponding ester, which is subsequently converted into the hydrazide through a series of chemical transformations. The overall synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide exhibits low toxicity in mammalian cells at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing the compound into clinical trials.

The future prospects for N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide are promising. Ongoing research aims to explore its potential in combination therapies with other drugs to enhance treatment efficacy and reduce resistance. Additionally, efforts are being made to develop more stable and bioavailable formulations of the compound for improved therapeutic outcomes.

In conclusion, N'-(5-bromo-2-oxoindol-3-yl)-2-(4-nitrophenoxy)acetohydrazide (CAS No. 650572-33-1) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and promising therapeutic potential make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.